molecular formula C8H3BrF3N3O2 B8364839 Benzimidazole, 4-bromo-6-nitro-2-(trifluoromethyl)- CAS No. 6609-37-6

Benzimidazole, 4-bromo-6-nitro-2-(trifluoromethyl)-

Cat. No.: B8364839
CAS No.: 6609-37-6
M. Wt: 310.03 g/mol
InChI Key: RJHWHAVCPNBCTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzimidazole, 4-bromo-6-nitro-2-(trifluoromethyl)- is a useful research compound. Its molecular formula is C8H3BrF3N3O2 and its molecular weight is 310.03 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzimidazole, 4-bromo-6-nitro-2-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzimidazole, 4-bromo-6-nitro-2-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

6609-37-6

Molecular Formula

C8H3BrF3N3O2

Molecular Weight

310.03 g/mol

IUPAC Name

4-bromo-6-nitro-2-(trifluoromethyl)-1H-benzimidazole

InChI

InChI=1S/C8H3BrF3N3O2/c9-4-1-3(15(16)17)2-5-6(4)14-7(13-5)8(10,11)12/h1-2H,(H,13,14)

InChI Key

RJHWHAVCPNBCTM-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C2=C1NC(=N2)C(F)(F)F)Br)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 250 mL round-bottom flask a mixture of 3-bromo-5-nitrobenzene-1,2-diamine (10 g, 43.1 mmol) and TFA (23.24 mL, 302 mmol) was heated to 85° C. for 17 hours. The mixture was allowed to cool to RT, and then was concentrated in vacuo to remove the excess TFA. The residue was partitioned between water (100 mL) and ether (100 mL; not soluble in dichloromethane). The phases were separated, and the organic layer was dried over Na2SO4, then filtered and concentrated in vacuo to provide 4-bromo-6-nitro-2-(trifluoromethyl)-1H-benzo[d]imidazole (7.1 g, 22.90 mmol, 53.1% yield) as a brown solid. LCMS and NMR are consistent with structure (NMR contains a trace of ether). MS (ES+) m/e: 308.9, 310.1 [M+H]+; 1H NMR (400 MHz, DMSO-d6) δ ppm 15.09 (br. s., 1H) 8.49-8.66 (m, 1H) 8.36-8.48 (m, 1H)
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
23.24 mL
Type
reactant
Reaction Step One

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